Cas no 29960-42-7 (Cyclohexenecarboxylic acid)
Cyclohexenecarboxylic acid structure
Product Name:Cyclohexenecarboxylic acid
CAS No:29960-42-7
MF:C7H10O2
MW:126.1531
CID:238035
Update Time:2024-01-26
Cyclohexenecarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- Cyclohexenecarboxylic acid
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- Inchi: InChI=1S/C7H10O2/c8-7(9)6-4-2-1-3-5-6/h4H,1-3,5H2,(H,8,9)
- InChI Key: NMEZJSDUZQOPFE-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)CCCCC=1
Computed Properties
- Exact Mass: 126.0681
- Monoisotopic Mass: 126.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- Color/Form: 透明固体
- Density: 1.101
- Melting Point: 38.0 °C
- Boiling Point: 133-135℃ (15 mmHg)
- Flash Point: >110℃
- Refractive Index: 1.5
- PSA: 37.3
Cyclohexenecarboxylic acid Security Information
- Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
Cyclohexenecarboxylic acid Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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